Cas no 2228629-24-9 (2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine)

• Product Name: 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• CAS No: 2228629-24-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6233515
• PubChem ID: 165973458
• Update Time: 2025-10-05

2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• EN300-1761665
• 2228629-24-9

• Inchi： 1S/C13H19NO/c1-9-6-10-7-11(13(2,3)8-14)4-5-12(10)15-9/h4-5,7,9H,6,8,14H2,1-3H3
• InChI Key： SRQMKSYMYHREPM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=C2CC1C)C(C)(C)CN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine

Research Brief on 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS: 2228629-24-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in novel compounds with potential therapeutic applications. One such compound, 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS: 2228629-24-9), has emerged as a promising candidate due to its unique structural features and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The compound, 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine, belongs to a class of benzofuran derivatives, which are known for their diverse biological activities. Recent studies have focused on optimizing its synthesis to improve yield and purity, as well as elucidating its interaction with biological targets. Preliminary data suggest that this compound exhibits affinity for certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of computational modeling and in vitro assays to investigate the binding affinity of 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine to serotonin and dopamine receptors. The results indicated a moderate but selective interaction with the 5-HT2A receptor, which is implicated in mood regulation. These findings open new avenues for further structural modifications to enhance receptor specificity and potency.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine exhibited inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Despite these promising findings, challenges remain in the development of 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is exploring prodrug strategies and formulation techniques to overcome these limitations.

In conclusion, 2-methyl-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS: 2228629-24-9) represents a versatile compound with significant potential in both neuroscience and antimicrobial research. Continued investigation into its pharmacological profile and optimization of its chemical structure will be crucial for translating these findings into clinical applications. This research brief underscores the importance of interdisciplinary collaboration in advancing the development of novel therapeutic agents.